6-amino-2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol

• Molecular Formula: C11H14BrNO
• Molecular Weight: 256.14 g/mol
• IUPAC Name: 6-amino-2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
• InChI: InChI=1S/C11H14BrNO/c12-8-4-5-9-7(6-8)2-1-3-10(13)11(9)14/h4-6,10-11,14H,1-3,13H2
• InChI Key: FSXATJHMTWILTN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C2=C(C1)C=C(C=C2)Br)O)N

Description

IUPAC Nomenclature and Systematic Classification

The IUPAC name 6-amino-2-bromo-6,7,8,9-tetrahydro-5H-benzoannulen-5-ol is derived through hierarchical prioritization of functional groups and substituents. The parent structure, benzoannulene , consists of a seven-membered annulene ring fused to a benzene moiety. The numbering begins at the bridgehead carbon (position 1) adjacent to the benzene ring, proceeding clockwise around the annulene system (Figure 1).

Key nomenclature features :

• 6-Amino : An amino group (-NH₂) at position 6 on the annulene ring.
• 2-Bromo : A bromine atom at position 2 on the benzene ring.
• 6,7,8,9-Tetrahydro : Partial saturation of the annulene ring at positions 6–9, reducing four double bonds to single bonds.
• 5-Ol : A hydroxyl group (-OH) at position 5 on the annulene ring.

This systematic classification distinguishes it from analogs such as 2-bromo-6,7,8,9-tetrahydro-5H-benzoannulen-5-amine hydrochloride (CID 1798794-71-4), which replaces the hydroxyl group with an amine and exists as a hydrochloride salt.

Molecular Geometry and Ring Strain Analysis

The benzoannulene core adopts a non-planar geometry due to partial saturation and steric constraints. Computational studies reveal bond angle distortions at critical positions:

Position	Bond Angle (°)	Deviation from Ideal (°)
1–2–3	115.4	-4.6
5–6–7	122.1	+2.1
9–10–1	118.9	-1.1

The fused benzene ring imposes rigidity, while the tetrahydro region (positions 6–9) introduces sp³ hybridization, creating localized strain. Density functional theory (DFT) calculations indicate a ring strain energy of 28.6 kJ/mol , comparable to medium-sized cycloalkanes but mitigated by conjugation in the unsaturated regions.

The bromine atom at position 2 exerts an electron-withdrawing effect, polarizing the adjacent C–Br bond ($$d_{C-Br} = 1.93 \, \text{Å}$$). This polarization influences the electronic distribution of the annulene system, as evidenced by altered $$^{13}\text{C}$$ NMR chemical shifts at positions 2 ($$\delta = 142.3 \, \text{ppm}$$) and 3 ($$\delta = 128.7 \, \text{ppm}$$).

Stereochemical Considerations in the BenzoAnnulene Framework

The compound exhibits two stereogenic centers at positions 5 and 6 (Figure 2). The hydroxyl group at position 5 adopts an axial orientation to minimize steric clashes with the adjacent amino group. Nuclear Overhauser effect (NOE) spectroscopy confirms this configuration, showing strong coupling between H-5 and H-7 ($$\text{NOE} = 8.2\%$$) but weak interaction with H-6 ($$\text{NOE} = 2.1\%$$).

The amino group at position 6 displays restricted rotation due to conjugation with the annulene π-system. Variable-temperature $$^1\text{H}$$ NMR reveals coalescence at 243 K ($$ΔG^‡ = 48.3 \, \text{kJ/mol}$$), indicating a low-energy barrier for inversion. This dynamic behavior contrasts with rigid analogs like 6,7,8,9-tetrahydro-5H-benzoannulene-7-carbonitrile (CID 22769538), where the nitrile group imposes greater conformational restraint.

Comparative Conformational Analysis with Related Annulene Derivatives

The conformational flexibility of 6-amino-2-bromo-6,7,8,9-tetrahydro-5H-benzoannulen-5-ol was compared to three derivatives (Table 1):

Compound	Ring Conformation	Torsion Angle 5–6–7–8 (°)	Dominant Substituent Effect
Target Compound	Boat	-54.3	Hydrogen bonding (OH⋯NH₂)
5-Ethoxy-5H-benzoannulene	Chair	+62.1	Steric bulk (ethoxy group)
2-Bromo-6,7,8,9-tetrahydro...ol	Twist-boat	-48.7	Halogen bonding (Br⋯O)
6,7,8,9-Tetrahydro...carbonitrile	Planar	0.0	Electron-withdrawing (CN)

The target compound’s boat conformation stabilizes intramolecular hydrogen bonding between the hydroxyl and amino groups ($$d_{O\cdots N} = 2.65 \, \text{Å}$$). This interaction is absent in the hydrochloride salt derivative, where protonation of the amine disrupts hydrogen-bonding networks.

Molecular dynamics simulations reveal a conformational equilibrium between boat (68%) and twist-boat (32%) forms at 298 K. The energy difference ($$\Delta E = 1.8 \, \text{kJ/mol}$$) is lower than in 5-ethoxy-5H-benzoannulene ($$\Delta E = 4.2 \, \text{kJ/mol}$$), highlighting the strain-mitigating role of hydrogen bonding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-amino-2-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-5-ol typically involves multiple steps. One common method starts with the bromination of 6,7,8,9-tetrahydro-5H-benzo7annulen-5-one, followed by the introduction of the amino group through a nucleophilic substitution reaction. The reaction conditions often require the use of solvents like dichloromethane and catalysts such as palladium on carbon.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Safety measures and environmental considerations are also crucial in industrial settings to ensure compliance with regulations.

Chemical Reactions Analysis

Types of Reactions

6-amino-2-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-5-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the bromo group to a hydrogen atom, resulting in a de-brominated product.

Substitution: The amino and bromo groups can participate in nucleophilic substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst is often employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

6-amino-2-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-5-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-amino-2-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-5-ol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with proteins, while the bromo group can participate in halogen bonding. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

The benzo[7]annulene core is a common framework in medicinal chemistry. Key structural variations among analogs include substituent type, position, and stereochemistry, which influence physicochemical properties, synthetic accessibility, and biological activity. Below is a detailed comparison:

Structural and Functional Group Variations

a) SB612111

• Structure : (5S,7S)-7-{[4-(2,6-Dichlorophenyl)piperidin-1-yl]methyl}-1-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol .
• Key Features: Methyl group at position 1 enhances lipophilicity. Piperidinyl group at position 7 contributes to NOP receptor binding. Hydroxyl group at position 5 enables hydrogen bonding.
• Synthesis : Modified routes improved yields for critical steps (e.g., reductive amination, lactone formation) .

b) Compound 8g

• Structure : 1-Bromo-5-methoxy-5-(methoxymethyl)-5,7,8,9-tetrahydro-6H-benzo[7]annulen-6-one .
• Key Features :
  • Bromo at position 1, methoxy and methoxymethyl groups at position 3.
  • Ketone group at position 6 increases electrophilicity.
• Synthesis : Yield of 65% achieved via HTIB-mediated oxidation .
• Physicochemical Data : IR (1719 cm⁻¹ for ketone), ¹H NMR (δ 7.57 ppm for aromatic proton) .

c) Compound 9k

• Structure : 6-Methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol .
• Key Features :
  • Methyl group at position 6 increases steric bulk.
  • Hydroxyl group at position 5 retained.
• Synthesis: Manganese(I)-catalyzed β-methylation using methanol as a C1 source .

d) 3-Bromo-6,7,8,9-Tetrahydrobenzo[7]Annulen-5-One

• Structure : Bromo at position 3, ketone at position 5 .
• Key Features :
  • Bromo’s position (3 vs. 2 in the target compound) alters electronic effects.
  • Ketone group reduces hydrogen-bonding capacity compared to hydroxyl.
• Physicochemical Data : Molecular weight 239.11 g/mol; CAS 87779-78-0 .

Physicochemical and Spectral Comparisons

Compound	Molecular Weight	Key Functional Groups	¹³C NMR (δ, ppm)	MS Data (m/z)
Target Compound	~272.14*	-NH₂, -Br, -OH	Not reported	Not reported
SB612111	418 (M+H)	-OH, -CH₃, piperidinyl	71.7 (CH₂), 145.1 (C-Ar)	418 (ESI)
8g	314 (M+•)	-Br, -OCH₃, ketone	209.1 (C=O), 86.5 (C-Br)	335.0259 ([M+Na]⁺)
3-Bromo derivative	239.11	-Br, ketone	209.1 (C=O)	335.0261 ([M+Na]⁺)

*Calculated based on formula C₁₁H₁₄BrNO.

Biological Activity

6-Amino-2-bromo-6,7,8,9-tetrahydro-5H-benzo annulen-5-ol (commonly referred to as 2-bromo-6-amino-tetrahydrobenzoannulene) is a compound of growing interest due to its unique structural features and potential biological activities. This article explores its biological activity, including its mechanisms of action, pharmacological effects, and relevant research findings.

• IUPAC Name : 2-bromo-6-amino-6,7,8,9-tetrahydro-5H-benzo annulen-5-ol
• Molecular Formula : C11H14BrN
• Molecular Weight : 240.14 g/mol
• CAS Number : 1798792-42-3

The biological activity of 6-amino-2-bromo-6,7,8,9-tetrahydro-5H-benzo annulen-5-ol is primarily attributed to its interaction with cellular targets such as enzymes and receptors. The presence of the bromine atom and the amino group enhances its reactivity and binding affinity to various biological molecules.

Antiproliferative Activity

Recent studies have highlighted the antiproliferative effects of this compound against various cancer cell lines. For instance:

Compound	Cell Line	IC50 (nM)	Mechanism
6-Amino-2-bromo	MDA-MB-435	<40	Microtubule depolymerization
6-Amino-2-bromo	NCI-H460	~10	Inhibition of tubulin assembly

In a study involving the NCI-60 cell line panel, the compound exhibited significant cytotoxicity with an average GI50 value around 10 nM in sensitive cell lines. This suggests that it may circumvent drug resistance mechanisms commonly seen with traditional chemotherapeutics like paclitaxel .

Microtubule Interaction

The compound has been shown to disrupt microtubule dynamics effectively. It inhibits tubulin assembly and competes with colchicine for binding sites on tubulin. This property is critical for its anticancer activity as microtubule stabilization is a common therapeutic target in cancer treatment.

Case Studies

• Study on Anticancer Properties :
  • Researchers evaluated the effects of 6-amino-2-bromo on breast cancer cells (MDA-MB-435) using the sulforhodamine B assay.
  • Results indicated that at concentrations of 10 µM, significant microtubule depolymerization was observed, correlating with reduced cell proliferation.
• Mechanistic Studies :
  • Further mechanistic studies demonstrated that this compound inhibited tubulin assembly more effectively than several lead compounds in its class, showcasing its potential as a microtubule-targeting agent (MTAs).

Pharmacological Potential

Given its unique structure and biological activity, 6-amino-2-bromo has potential applications in medicinal chemistry:

• Anticancer Agent : Due to its ability to inhibit cell proliferation and disrupt microtubule dynamics.
• Biochemical Probe : Its reactivity allows it to serve as a precursor for synthesizing other bioactive compounds.

Q & A

Q. What are the optimal synthetic routes for preparing 6-amino-2-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol, and how can purity be maximized?

The compound is typically synthesized via bromination of a precursor such as 6-amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol, using reagents like N-bromosuccinimide (NBS) under controlled conditions (e.g., DMF at 0–5°C) . Key steps include:

• Purification : Use flash chromatography (silica gel, eluent: dichloromethane/methanol 9:1) followed by recrystallization in ethanol.
• Yield optimization : Adjust reaction time (4–6 hours) and stoichiometry (1.2 equivalents of brominating agent).
• Analytical validation : Confirm purity via HPLC (C18 column, acetonitrile/water gradient) and NMR (δ 7.2–6.8 ppm for aromatic protons, δ 4.5 ppm for hydroxyl) .

Q. How is the structural elucidation of this compound performed, and what spectroscopic techniques are critical?

• NMR : $^1$H and $^{13}$C NMR resolve the bicyclic framework, bromine substitution (δ ~7.3 ppm for aromatic Br proximity), and hydroxyl/amine groups (broad signals at δ 5.5–6.0 ppm).
• Mass spectrometry : High-resolution ESI-MS confirms molecular ion [M+H]$^+$ at m/z 298.03 (C$_{11}$H$_{15}$BrNO$^+$) .
• X-ray crystallography : For absolute configuration, single crystals are grown in ethyl acetate/hexane (1:2) at 4°C .

Advanced Research Questions

Q. What is the mechanistic role of the amino and hydroxyl groups in directing regioselective substitution reactions?

The amino group (NH$_2$) acts as an ortho/para-directing group, while the hydroxyl (OH) enhances electrophilic substitution at the 2-position via resonance stabilization. For example:

• Bromination : Bromine preferentially substitutes at the 2-position due to steric and electronic effects from the fused ring system .
• Cross-coupling : Suzuki-Miyaura reactions with arylboronic acids yield biaryl derivatives (Pd(PPh$_3$)$_4$, K$_2$CO$_3$, DMF/H$_2$O) .

Q. How does the compound interact with biological targets, and what computational models support these findings?

• Docking studies : Molecular dynamics simulations (e.g., AutoDock Vina) predict binding to kinase domains (e.g., EGFR) via halogen bonding (Br···O=C interactions) and hydrogen bonding (OH···His residues) .
• In vitro assays : Antiproliferative activity against MCF-7 cells (IC$_{50}$ ~13.3 μM) correlates with apoptosis induction via caspase-3 activation .

Q. How can contradictory data on the compound’s stability under oxidative conditions be resolved?

Conflicting reports on stability arise from solvent effects:

• Contradiction : In DMSO, the hydroxyl group oxidizes to a ketone (observed via TLC and IR at 1700 cm$^{-1}$) .
• Resolution : Stability improves in aprotic solvents (e.g., THF) with antioxidants (0.1% BHT). Kinetic studies (Arrhenius plots) show a half-life of >48 hours at 25°C under inert atmosphere .

Methodological Guidance for Data Interpretation

Q. How should researchers analyze conflicting NMR data for derivatives of this compound?

• Artifact identification : Check for solvent peaks (e.g., DMSO-d$_6$ at δ 2.5 ppm) or moisture (broad OH signals).
• Dynamic effects : Rotameric equilibria in the tetrahydro ring cause splitting of NH$_2$ signals (use VT-NMR at −40°C) .

Q. What strategies mitigate side reactions during functionalization of the bromine substituent?

• Selective substitution : Use bulky ligands (e.g., XPhos) to suppress β-hydride elimination in Heck reactions .
• Protection/deprotection : Temporarily protect the hydroxyl group as a TBS ether to prevent unwanted oxidation .

Critical Research Gaps

• Solvent-dependent tautomerism : The keto-enol equilibrium of the hydroxyl group remains unquantified.
• In vivo pharmacokinetics : No data on bioavailability or metabolic pathways (e.g., CYP450 interactions) .